Cas no 54286-60-1 (2,1,3-Benzoxadiazole-4,5-dicarbonitrile)

2,1,3-Benzoxadiazole-4,5-dicarbonitrile structure
54286-60-1 structure
Product Name:2,1,3-Benzoxadiazole-4,5-dicarbonitrile
CAS No:54286-60-1
MF:C8H2N4O
MW:170.127680301666
CID:940479
PubChem ID:12196869
Update Time:2025-04-19

2,1,3-Benzoxadiazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole-4,5-dicarbonitrile
    • Benzo[c][1,2,5]oxadiazole-4,5-dicarbonitrile
    • 54286-60-1
    • DTXSID10480011
    • DB-260196
    • Inchi: 1S/C8H2N4O/c9-3-5-1-2-7-8(6(5)4-10)12-13-11-7/h1-2H
    • InChI Key: DHFITYKKXLLUQI-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC(C#N)=C(C#N)C2=N1

Computed Properties

  • Exact Mass: 170.02286070g/mol
  • Monoisotopic Mass: 170.02286070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 86.5Ų
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